Cas no 24242-21-5 (5-sulfanylpyridine-3-carboxylic Acid hydrochloride)
5-sulfanylpyridine-3-carboxylic Acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 5-mercapto-
- 5-Mercaptopyridine-3-carboxylic acid
- 5-Mercaptopyridine-3-Carboxylic Acid HCl
- 5-sulfanylpyridine-3-carboxylic acid
- 3-Pyridinecarboxylicacid,5-mercapto
- 5-mercapto-nicotinic acid
- 5-Mercaptonicotinsaeure
- 5-Mercapto-pyridin-carbonsaeure-(3)
- EN300-249286
- DTXSID70509757
- SCHEMBL4295590
- FT-0740714
- AKOS006273681
- 5-mercaptonicotinic acid
- 5-Mercaptopyridine-3-carboxylicacid
- QOXTYYLFVZPAKO-UHFFFAOYSA-N
- 24242-21-5
- 5-sulfanylpyridine-3-carboxylic Acid hydrochloride
-
- MDL: MFCD00661474
- Inchi: 1S/C6H5NO2S/c8-6(9)4-1-5(10)3-7-2-4/h1-3,10H,(H,8,9)
- InChI Key: QOXTYYLFVZPAKO-UHFFFAOYSA-N
- SMILES: SC1=CN=CC(C(=O)O)=C1
Computed Properties
- Exact Mass: 155.00400
- Monoisotopic Mass: 155.00409958g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Density: 1.439
- Boiling Point: 365 °C at 760 mmHg
- Flash Point: 174.6 °C
- PSA: 88.99000
- LogP: 1.06850
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5-sulfanylpyridine-3-carboxylic Acid hydrochloride Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-sulfanylpyridine-3-carboxylic Acid hydrochloride Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-sulfanylpyridine-3-carboxylic Acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D150733-1g |
5-Mercaptopyridine-3-carboxylicacid |
24242-21-5 | 95% | 1g |
$668 | 2024-08-03 | |
| eNovation Chemicals LLC | D150733-1.5g |
5-Mercaptopyridine-3-carboxylicacid |
24242-21-5 | 95% | 1.5g |
$885 | 2024-08-03 | |
| TRC | B536978-5mg |
5-sulfanylpyridine-3-carboxylic Acid hydrochloride |
24242-21-5 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B536978-10mg |
5-sulfanylpyridine-3-carboxylic Acid hydrochloride |
24242-21-5 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B536978-50mg |
5-sulfanylpyridine-3-carboxylic Acid hydrochloride |
24242-21-5 | 50mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-249286-0.05g |
5-sulfanylpyridine-3-carboxylic acid |
24242-21-5 | 95% | 0.05g |
$935.0 | 2024-06-19 | |
| Enamine | EN300-249286-0.1g |
5-sulfanylpyridine-3-carboxylic acid |
24242-21-5 | 95% | 0.1g |
$980.0 | 2024-06-19 | |
| Enamine | EN300-249286-0.25g |
5-sulfanylpyridine-3-carboxylic acid |
24242-21-5 | 95% | 0.25g |
$1024.0 | 2024-06-19 | |
| Enamine | EN300-249286-0.5g |
5-sulfanylpyridine-3-carboxylic acid |
24242-21-5 | 95% | 0.5g |
$1069.0 | 2024-06-19 | |
| Enamine | EN300-249286-1.0g |
5-sulfanylpyridine-3-carboxylic acid |
24242-21-5 | 95% | 1.0g |
$1113.0 | 2024-06-19 |
5-sulfanylpyridine-3-carboxylic Acid hydrochloride Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 5-sulfanylpyridine-3-carboxylic Acid hydrochloride
5-Sulfanylpyridine-3-Carboxylic Acid Hydrochloride: A Comprehensive Overview
The compound 5-sulfanylpyridine-3-carboxylic acid hydrochloride, with the CAS number 24242-21-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a combination of several key components: 5-sulfanylpyridine, which refers to the pyridine ring substituted with a sulfur atom at the 5-position, and 3-carboxylic acid hydrochloride, indicating the presence of a carboxylic acid group at the 3-position, protonated to form its hydrochloride salt.
The structure of 5-sulfanylpyridine-3-carboxylic acid hydrochloride is characterized by a pyridine ring, a six-membered aromatic ring with one nitrogen atom. The substitution pattern is critical, as the sulfur atom at position 5 introduces unique electronic effects that influence the compound's reactivity and biological activity. The carboxylic acid group at position 3 adds acidity and potential for hydrogen bonding, which are essential for interactions in biological systems.
Recent studies have explored the synthesis of this compound through various routes, including substitution reactions and coupling methods. Researchers have focused on optimizing reaction conditions to achieve high yields and purity. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to accelerate the formation of 5-sulfanylpyridine-3-carboxylic acid hydrochloride, demonstrating improved efficiency compared to traditional methods.
The pharmacological properties of this compound have been extensively studied. It has shown potential as a precursor in drug design, particularly in anti-inflammatory and anti-cancer therapies. A 2023 study revealed that derivatives of 5-sulfanylpyridine-3-carboxylic acid hydrochloride exhibit selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its role in developing novel anti-inflammatory agents.
In terms of environmental impact, researchers have evaluated the biodegradability and toxicity of this compound. A recent report indicated that under aerobic conditions, 5-sulfanylpyridine-3-carboxylic acid hydrochloride undergoes rapid biodegradation, reducing its environmental footprint. However, further studies are needed to assess its long-term effects on aquatic ecosystems.
The application of computational chemistry has also shed light on the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and interaction sites, providing insights into its potential as a ligand in metalloenzyme inhibitors or as a component in coordination complexes.
In conclusion, 5-sulfanylpyridine-3-carboxylic acid hydrochloride represents a promising molecule with diverse applications across chemistry and pharmacology. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in future drug discovery efforts.
24242-21-5 (5-sulfanylpyridine-3-carboxylic Acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)